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Compound of Interest

Compound Name: 2,3-Dimethyl-4,6-dinitroaniline

Cat. No.: B3104365 Get Quote

Disclaimer: This whitepaper provides a comprehensive overview of the chemical class of

dimethyl-dinitroanilines. It is important to note that specific experimental data for 2,3-Dimethyl-
4,6-dinitroaniline is scarce in publicly available scientific literature. Therefore, this guide

focuses on the general properties, synthesis, and applications of closely related and more

extensively studied isomers, providing a framework for understanding the likely characteristics

of this specific compound.

Introduction
Dinitroanilines are a class of aromatic compounds derived from aniline containing two nitro

groups. The addition of methyl groups to the benzene ring gives rise to dimethyl-dinitroaniline

isomers. These compounds are of significant interest to researchers and drug development

professionals due to their diverse applications, ranging from herbicides to intermediates in the

synthesis of dyes and pharmaceuticals. Their biological activity is often linked to the specific

arrangement of substituents on the aniline ring.

Physicochemical Properties of Dinitroaniline
Isomers
The physicochemical properties of dinitroanilines can vary significantly based on the

substitution pattern of the nitro and methyl groups on the benzene ring. The following table

summarizes key quantitative data for several dinitroaniline isomers to facilitate comparison.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

2,3-Dimethyl-6-

nitroaniline
59146-96-2 C₈H₁₀N₂O₂ 166.18 Not available

2,4-Dimethyl-6-

nitroaniline
1635-84-3 C₈H₁₀N₂O₂ 166.18 64-68[1]

2,6-Dimethyl-4-

nitroaniline
16947-63-0 C₈H₁₀N₂O₂ 166.18 164-165

3,4-Dimethyl-2,6-

dinitroaniline
40318-31-8 C₈H₉N₃O₄ 211.17 Not available

N,N-Dimethyl-

2,4-dinitroaniline
1670-17-3 C₈H₉N₃O₄ 211.18 161-164[2]

2,4-Dinitroaniline 97-02-9 C₆H₅N₃O₄ 183.12 187-189

2,6-Dinitroaniline 606-22-4 C₆H₅N₃O₄ 183.12
136

(decomposes)[3]

3,5-Dinitroaniline 618-87-1 C₆H₅N₃O₄ 183.12 Not available

Synthesis of Dinitroanilines: Experimental Protocols
The synthesis of dinitroanilines can be generally achieved through two primary routes: the

nitration of a corresponding dimethylaniline or the amination of a dinitro-substituted

chlorobenzene. Below is a detailed experimental protocol for the synthesis of a related

compound, 2,4-dimethyl-6-nitroaniline, which serves as a representative example.

Synthesis of 2,4-Dimethyl-6-nitroaniline
This synthesis is a multi-step process starting from 2,4-dimethylaniline.[4]

Step 1: Acetylation of 2,4-Dimethylaniline

A solution of 2,4-dimethylaniline (24.2 g, 0.2 mol), acetic acid (23 ml), and acetic anhydride

(19 ml) is refluxed for 1 hour.[4]
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The reaction mixture is then cooled to 35°C.

Step 2: Nitration of 2,4-Dimethylacetanilide

Concentrated sulfuric acid (40 ml) is added to the cooled reaction mixture from Step 1.

A mixed acid solution of concentrated sulfuric acid (35 ml) and concentrated nitric acid (17

ml) is slowly added dropwise to the mixture.[4]

The reaction is allowed to proceed for 1 hour and then cooled to room temperature.

The cooled mixture is poured into cold water, leading to the precipitation of a white solid, 2,4-

dimethylacetanilide.

The solid is filtered and washed with cold water.

Step 3: Hydrolysis of 2,4-Dimethyl-6-nitroacetanilide

The 2,4-dimethylacetanilide from Step 2 is added to a solution of 70% sulfuric acid (80 ml)

and refluxed for 1 hour.[4]

The reaction mixture is slowly added to cooled water, resulting in the precipitation of an

orange-red solid.

The precipitate is filtered and washed with water until the filtrate reaches a neutral pH.

The solid product, 2,4-dimethyl-6-nitroaniline, is collected after drying at 80°C.

Step 1: Acetylation Step 2: Nitration Step 3: Hydrolysis

2,4-Dimethylaniline,
Acetic Acid,

Acetic Anhydride
Reflux for 1 hour Cool to 35°C Add Conc. H₂SO₄

Add Mixed Acid
(H₂SO₄/HNO₃) React for 1 hour Cool to Room Temp. Pour into Cold Water

(Precipitation) Filter and Wash 2,4-Dimethylacetanilide Add 70% H₂SO₄ Reflux for 1 hour Add to Cold Water
(Precipitation) Filter and Wash Dry at 80°C 2,4-Dimethyl-6-nitroaniline
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Synthesis workflow for 2,4-Dimethyl-6-nitroaniline.

Applications and Biological Activity
Dinitroanilines are most notably used as pre-emergence herbicides.[3] They are effective

against a variety of grasses and broadleaf weeds. The herbicidal activity of dinitroanilines

stems from their ability to inhibit microtubule formation in plant cells.[3] This disruption of

microtubule dynamics interferes with cell division and elongation, ultimately leading to the

death of the weed seedlings.

Beyond their agricultural applications, dinitroanilines serve as important intermediates in the

synthesis of azo dyes and other organic compounds.[3] Some derivatives have also been

investigated for their potential antimicrobial properties.

Mechanism of Herbicidal Action: Microtubule Disruption
The primary mechanism of action for dinitroaniline herbicides is the disruption of microtubule

assembly. These compounds bind to tubulin, the protein subunit of microtubules, preventing

their polymerization. This leads to a loss of microtubule structure and function, which is critical

for various cellular processes, including cell division (mitosis) and cell wall formation.

Dinitroaniline
Herbicides Tubulin Dimers

Binds to

Microtubule Polymer

Polymerization

Cell Division
(Mitosis) Cell Elongation

Weed Growth
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Simplified signaling pathway of dinitroaniline herbicides.

Safety and Toxicity
Dinitroaniline compounds are generally considered to have low to moderate toxicity in humans.

However, they can be toxic to aquatic life.[3] Safety data sheets for related compounds indicate

that they can cause skin and eye irritation and may be harmful if swallowed or inhaled. It is

crucial to handle these compounds with appropriate personal protective equipment in a well-

ventilated area.

Conclusion and Future Directions
The dimethyl-dinitroaniline class of compounds holds significant industrial importance,

particularly in the agricultural sector. While a substantial body of research exists for many

isomers, there is a noticeable lack of specific data for 2,3-Dimethyl-4,6-dinitroaniline. Future

research efforts could focus on the synthesis and characterization of this and other less-studied

isomers to explore their potential applications and biological activities. A systematic

investigation of their structure-activity relationships could lead to the development of novel

herbicides, dyes, or pharmaceutical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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